2-Nitrobenzenesulfenyl chloride-13C6

• IUPAC Name: (6-nitro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl) thiohypochlorite
• InChI: InChI=1S/C6H4ClNO2S/c7-11-6-4-2-1-3-5(6)8(9)10/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key: NTNKNFHIAFDCSJ-IDEBNGHGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SCl
• Isomeric SMILES: [13CH]1=[13CH][13CH]=[13C]([13C](=[13CH]1)[N+](=O)[O-])SCl
• Molecular Formula: C6H4ClNO2S
• DSSTOX Substance ID: DTXSID30440334
• Molecular Weight: 195.58 g/mol
• CAS RN: 639824-67-2

Description

2-Nitrobenzenesulfenyl chloride-13C6 is a chemical compound with the linear formula O2N13C6H4SCl. It has a molecular weight of 195.58 and is used as a reagent for N-protection as N-2-nitrophenylsulfenyl (Nps) derivatives, in amino acids and peptides, and nucleosides.

Molecular Structure Analysis

The molecular structure of 2-Nitrobenzenesulfenyl chloride-13C6 is represented by the linear formula O2N13C6H4SCl. This indicates that the molecule consists of a benzene ring (C6H4) substituted with a nitro group (NO2), a sulfur atom (S), and a chlorine atom (Cl).

Physical And Chemical Properties Analysis

2-Nitrobenzenesulfenyl chloride-13C6 is a solid at room temperature. It has a melting point of 72-75°C.

Scientific Research Applications

• Quantitative Proteome Analysis : 2-Nitrobenzenesulfenyl (NBS) chloride, including its 13C6 variant, is utilized in quantitative proteome analysis. This method involves stable isotope labeling of tryptophan residues in proteins, allowing for detailed protein analysis and comparison in complex biological samples, such as in the study of protein expression in rat sera (Kuyama et al., 2003).

• Enhanced Detection in Mass Spectrometry : The use of 2-Nitrobenzenesulfenyl chloride-13C6 improves the detection of labeled peptides in mass spectrometry. This enhancement is particularly significant when using certain matrices, like 3-hydroxy-4-nitrobenzoic acid, which shows improved sensitivity and selectivity for NBS-labeled peptides (Matsuo et al., 2006).

• Oxidation of Benzylic Methylene Compounds : 2-Nitrobenzenesulfonyl chloride, a related compound, has been used as an oxidizing agent. For instance, it forms a peroxysulfonyl radical when reacting with superoxide, which can oxidize various substrates containing benzylic methylene groups to ketones (Yong Hae Kim et al., 1989).

• Chemical Transformations in Solid-Phase Synthesis : Benzenesulfonamides derived from 2/4-nitrobenzenesulfonyl chloride are used as intermediates in solid-phase synthesis. These compounds facilitate various chemical transformations, yielding a range of diverse chemical structures (Fülöpová & Soural, 2015).

• Selective Electrophilic Additions : 2-Nitrobenzenesulfenyl chloride is used in selective electrophilic addition reactions, controlling the regioselectivity in the synthesis of complex organic compounds. This has applications in the synthesis of molecules with specific structural configurations (Claret et al., 1987).

• Biodegradation Studies : Compounds related to 2-Nitrobenzenesulfenyl chloride, such as 1-chloro-4-nitrobenzene, have been studied for their biodegradation by bacterial strains. This research is crucial for understanding the environmental impact and breakdown of these chemicals (Katsivela et al., 1999).

• Polymer Modification and Synthesis : It is also used in polymer science, for example, in the modification and synthesis of polymers like polybutadiene. The compound aids in creating specific structural modifications in the polymer chains (Buchan et al., 1978).

Safety and Hazards

2-Nitrobenzenesulfenyl chloride-13C6 is a hazardous compound. It causes severe skin burns and eye damage. Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.